297-76-7

Ethynodiol diacetate

In Stock

• CAS RN:
• 297-76-7

• Formula:
• C24H32O4

• InChI:
• InChI=1S/C24H32O4/c1-5-24(28-16(3)26)13-11-22-21-8-6-17-14-18(27-15(2)25)7-9-19(17)20(21)10-12-23(22,24)4/h1,14,18-22H,6-13H2,2-4H3/t18-,19-,20+,21+,22-,23-,24-/m0/s1

• InChIKey:
• ONKUMRGIYFNPJW-KIEAKMPYSA-N

• Ethynodiol diacetate is a synthetic progestogen. It prevents the development of osteoporosis in ovariectomized rats when administered at a dose of 9 µg/animal per day. Ethynodiol diacetate inhibits copulatory ovulation in rabbits. Formulations containing ethynodiol diacetate have been used as oral contraceptives.
  Ethynodiol Diacetate is the diacetate salt form of ethynodiol, a semi-synthetic progestational hormone agonist. Ethynodiol diacetate binds to cytoplasmic progesterone receptors in the reproductive system and subsequently activates progesterone receptor mediated gene expression. As a result of the negative feedback mechanism, luteinizing hormone (LH) release is inhibited, which leads to an inhibition of ovulation and an alteration in the cervical mucus and endometrium. In addition, ethynodiol diacetate has weak oestrogenic and androgenic properties.
  Ethynodiol ...

5-fluoro-2-(4-nitro-1H-pyrazol-3-yl)pyridine

Usually In Stock

• CAS RN:
• 1551297-76-7

• Formula:
• C8H5FN4O2

• InChI:
• InChI=1S/C8H5FN4O2/c9-5-1-2-6(10-3-5)8-7(13(14)15)4-11-12-8/h1-4H,(H,11,12)

• InChIKey:
• NANIGEDKTKYEPB-UHFFFAOYSA-N

• 5-fluoro-2-(4-nitro-1H-pyrazol-3-yl)pyridine is a useful research compound. Its molecular formula is C8H5FN4O2 and its molecular weight is 208.152. The purity is usually 95%.